Cas no 1782495-17-3 (2H-Thiopyran-4-ol, 4-(2-amino-1,1-dimethylethyl)tetrahydro-)

• Product Name: 2H-Thiopyran-4-ol, 4-(2-amino-1,1-dimethylethyl)tetrahydro-
• CAS No: 1782495-17-3
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5275805
• Update Time: 2025-06-03

2H-Thiopyran-4-ol, 4-(2-amino-1,1-dimethylethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-ol, 4-(2-amino-1,1-dimethylethyl)tetrahydro-

• Inchi： 1S/C9H19NOS/c1-8(2,7-10)9(11)3-5-12-6-4-9/h11H,3-7,10H2,1-2H3
• InChI Key： BTLVCXJHELETMM-UHFFFAOYSA-N
• SMILES： C1SCCC(C(C)(C)CN)(O)C1

Additional information on 2H-Thiopyran-4-ol, 4-(2-amino-1,1-dimethylethyl)tetrahydro-

Comprehensive Overview of 2H-Thiopyran-4-ol, 4-(2-amino-1,1-dimethylethyl)tetrahydro- (CAS No. 1782495-17-3)

The compound 2H-Thiopyran-4-ol, 4-(2-amino-1,1-dimethylethyl)tetrahydro- (CAS No. 1782495-17-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its thiopyran core, combined with an amino-functionalized side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and material science, driven by its balanced lipophilicity and hydrogen-bonding capabilities.

In recent years, the demand for sulfur-containing heterocycles like 2H-Thiopyran-4-ol derivatives has surged due to their role in modulating biological activity. The CAS No. 1782495-17-3 compound is often explored for its structural analogs in central nervous system (CNS) therapeutics, a hot topic in 2024 drug development trends. Its tetrahydro-thiopyran scaffold is also studied for enzyme inhibition, aligning with current searches for "novel enzyme inhibitors in medicinal chemistry."

The synthesis of 4-(2-amino-1,1-dimethylethyl)tetrahydro-2H-thiopyran-4-ol typically involves multi-step organic reactions, including cyclization and amine protection-deprotection strategies. These methods are frequently queried in organic synthesis forums, reflecting the compound's relevance to process optimization and green chemistry. Its chiral centers further intrigue researchers investigating stereoselective synthesis, a trending subtopic in AI-assisted molecular design.

From a physicochemical perspective, this compound exhibits moderate water solubility due to its polar hydroxyl group, while the tert-butylamine moiety enhances stability—a property often searched in relation to "improving drug-like properties." Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, as noted in recent patent literature covering high-value chemical intermediates.

Emerging applications include its use in covalent organic frameworks (COFs), where its dual functional groups enable precise molecular assembly. This aligns with the growing interest in "functional materials for energy storage," a top-searched phrase in materials science databases. Additionally, its metabolic stability makes it a candidate for prodrug development, another hot area in preclinical research discussions.

Regulatory-wise, 1782495-17-3 is not classified under restricted categories, but proper handling protocols for amino-alcohol compounds are advised. Safety data sheets emphasize standard laboratory precautions, a frequently searched topic among industrial chemists and academic researchers.

In conclusion, 2H-Thiopyran-4-ol, 4-(2-amino-1,1-dimethylethyl)tetrahydro- represents a compelling case study in modern heterocyclic chemistry. Its intersection with drug design, material innovation, and sustainable synthesis positions it as a compound of enduring scientific interest, addressing multiple user-searched pain points in contemporary chemical research.